Cas no 32214-81-6 (Woodwardic acid)

Woodwardic acid structure
Woodwardic acid structure
Product Name:Woodwardic acid
CAS No:32214-81-6
MF:C30H48O3
MW:456.700329780579
CID:2009410
PubChem ID:101324768
Update Time:2025-04-21

Woodwardic acid Chemical and Physical Properties

Names and Identifiers

    • Woodwardic acid
    • Woodwardinic acid
    • (4S)-3β-Hydroxy-A'-neogammacer-22(29)-en-23-oic acid
    • DTXSID801210486
    • (3I(2),4I+/-)-3-Hydroxy-Aa(2)-neogammacer-22(29)-en-23-oic acid
    • 32214-81-6
    • Inchi: 1S/C30H48O3/c1-18(2)19-10-14-26(3)20(19)11-16-28(5)21(26)8-9-22-27(4)15-13-24(31)30(7,25(32)33)23(27)12-17-29(22,28)6/h19-24,31H,1,8-17H2,2-7H3,(H,32,33)
    • InChI Key: YAEIPGASNIIPBB-UHFFFAOYSA-N
    • SMILES: CC(C1C2CCC3(C4(C(C5(C(CC4)C(C(=O)O)(C)C(O)CC5)C)CCC3C2(C)CC1)C)C)=C

Computed Properties

  • Exact Mass: 456.36034539Da
  • Monoisotopic Mass: 456.36034539Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 2
  • Complexity: 865
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 57.5Ų
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